Cas no 105740-30-5 (3-Isoquinolinepentanenitrile,a-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-a-(1-methylethyl)-, hydrochloride(1:1))

• Product Name: 3-Isoquinolinepentanenitrile,a-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-a-(1-methylethyl)-, hydrochloride(1:1)
• CAS No: 105740-30-5
• MF: C₂₈H₃₉ClN₂O₄
• MW: 503.073267221451
• CID: 181193
• PubChem ID: 129101
• Update Time: 2025-04-19

3-Isoquinolinepentanenitrile,a-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-a-(1-methylethyl)-, hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinepentanenitrile,a-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-a-(1-methylethyl)-, hydrochloride(1:1)
• 3-Isoquinolinepentanenitrile, alpha-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-alpha-(1-methylethyl)-, monohydrochloride
• 3-Isoquinolinepentanenitrile,a-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-a-(1-methylethyl)-, hydrochlor
• 5-(6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinolin-3-yl)-2-(3,4-dimethoxyphenyl)-2-propan-2-ylpentanenitrile
• SCHEMBL10775672
• 5-(6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinolin-3-yl)-2-(3,4-dimethoxyphenyl)-2-propan-2-ylpentanenitrile;hydrochloride
• RS 93007
• 105740-30-5
• RS-93007
• VUZBKYKCWFNKMU-UHFFFAOYSA-N
• 3-[4-(3,4-dimethoxyphenyl)-4-isopropyl-4-cyanobutyl]-6,7-dimethoxy-N-methyl-1,2,3,4-tetrahydroisoquinoline.HCl
• DTXSID90909710
• 3-(4-Cyano-4-(3,4-dimethoxyphenyl)-5-methylhex-1-yl)-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methylisoquinoline
• 5-(6,7-Dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-3-yl)-2-(3,4-dimethoxyphenyl)-2-(propan-2-yl)pentanenitrile--hydrogen chloride (1/1)

• Inchi： 1S/C28H38N2O4.ClH/c1-19(2)28(18-29,22-10-11-24(31-4)27(16-22)34-7)12-8-9-23-13-20-14-25(32-5)26(33-6)15-21(20)17-30(23)3;/h10-11,14-16,19,23H,8-9,12-13,17H2,1-7H3;1H
• InChI Key： VUZBKYKCWFNKMU-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=CC2=C(C=1)CC(CCCC(C#N)(C1C=CC(=C(C=1)OC)OC)C(C)C)N(C)C2)OC

Computed Properties

• Exact Mass: 502.26007
• Monoisotopic Mass: 502.2598354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 679
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64Ų

Experimental Properties

• PSA: 63.95